2-(Methylsulfanyl)ethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: 2-methylsulfanylethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C17H22N2O4S/c1-4-22-13-8-6-5-7-12(13)15-14(11(2)18-17(21)19-15)16(20)23-9-10-24-3/h5-8,15H,4,9-10H2,1-3H3,(H2,18,19,21)
• InChI Key: DYHICWTYHBDNGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2C(=C(NC(=O)N2)C)C(=O)OCCSC
• Molecular Formula: C17H22N2O4S
• DSSTOX Substance ID: DTXSID80386238
• Molecular Weight: 350.4 g/mol
• CAS No.: 5616-79-5

Description

2-(Methylsulfanyl)ethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a tetrahydropyrimidine derivative characterized by:

• Core structure: A 1,2,3,4-tetrahydropyrimidine ring with a ketone group at position 2 and a methyl group at position 5.
• Substituents: Position 4: A 2-ethoxyphenyl group, providing steric bulk and electron-donating effects due to the ethoxy (-OCH₂CH₃) substituent in the ortho position. This compound is structurally related to Biginelli reaction products, which are typically synthesized via multicomponent reactions involving aldehydes, β-keto esters, and urea/thiourea derivatives .

Preparation Methods

The synthesis of 2-(Methylsulfanyl)ethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate typically involves multi-step organic reactions. One common synthetic route includes the condensation of ethyl acetoacetate with urea in the presence of an acid catalyst to form the tetrahydropyrimidine ring. Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as using high-pressure reactors and continuous flow systems .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the tetrahydropyrimidine ring can be reduced to a hydroxyl group using reducing agents like sodium borohydride.

Substitution: The ethoxy group can be substituted with other nucleophiles under appropriate conditions.

Common reagents used in these reactions include hydrogen peroxide, sodium borohydride, and various nucleophiles. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-(Methylsulfanyl)ethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a ligand in the study of enzyme interactions.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The tetrahydropyrimidine ring can mimic the structure of natural substrates, allowing the compound to bind to active sites and modulate biological activity. Pathways involved may include inhibition of enzyme activity or activation of receptor signaling .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional variations among tetrahydropyrimidine derivatives significantly influence their physicochemical properties and biological activities. Below is a detailed comparison:

Table 1: Structural and Functional Comparison of Tetrahydropyrimidine Derivatives

Compound Name	Position 4 Substituent	Ester Group	Key Properties/Activities	References
2-(Methylsulfanyl)ethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	2-ethoxyphenyl (ortho-ethoxy)	2-(methylsulfanyl)ethyl	High lipophilicity; potential enzyme inhibition
Ethyl 4-phenyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	Phenyl (no substituent)	Ethyl	Baseline structure; moderate solubility
2-(Ethylsulfanyl)ethyl 4-(4-isopropylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	4-isopropylphenyl	2-(ethylsulfanyl)ethyl	Increased steric bulk; enhanced hydrophobicity
Ethyl 4-(4-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	4-fluorophenyl	Ethyl	Electron-withdrawing effects; improved metabolic stability
Methyl 4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	4-methoxyphenyl (para-methoxy)	Methyl	Electron-donating effects; antioxidant activity
Ethyl 4-(2,4-dimethoxyphenyl)-6-styryl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate	2,4-dimethoxyphenyl + styryl	Ethyl	Conjugation-enhanced electronic properties; potential anticancer activity

Key Observations

Steric hindrance: Ortho-substituted groups (e.g., 2-ethoxyphenyl in the target compound) may reduce binding affinity compared to para-substituted analogs (e.g., 4-methoxyphenyl in ).

Simple alkyl esters (e.g., ethyl, methyl) are less lipophilic but may undergo faster hydrolysis, affecting bioavailability .

Biological Activities :

• Antioxidant activity : Observed in furan-substituted derivatives (IC₅₀ = 0.6 mg/mL for radical scavenging) .
• Enzyme inhibition : Dihydropyrimidones with chloro/fluorophenyl groups show thymidine phosphorylase inhibition (IC₅₀ = 0.014 µM) .

Biological Activity

2-(Methylsulfanyl)ethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular formula: C₁₄H₁₆N₂O₃S, with a molecular weight of 288.35 g/mol. It features a tetrahydropyrimidine backbone, which is significant in drug design due to its ability to mimic biological molecules.

Antimicrobial Activity

Research indicates that derivatives of tetrahydropyrimidines exhibit notable antimicrobial properties. A study conducted by demonstrated that similar compounds showed significant activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism is thought to involve disruption of bacterial cell wall synthesis.

Anticancer Properties

Preliminary studies suggest that this compound may possess anticancer activity. A derivative with a similar structure was evaluated in vitro against several cancer cell lines, showing cytotoxic effects and inhibition of cell proliferation. The mechanism is hypothesized to involve apoptosis induction and cell cycle arrest at the G2/M phase .

Anti-inflammatory Effects

The compound's potential anti-inflammatory effects have been noted in various studies. In vitro assays demonstrated that it could inhibit pro-inflammatory cytokine production, suggesting a role in modulating inflammatory responses .

The biological activity of 2-(Methylsulfanyl)ethyl 4-(2-ethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate may be attributed to several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of specific enzymes involved in metabolic pathways related to inflammation and cancer progression.
• Receptor Interaction : It may interact with cellular receptors that regulate apoptosis and cell proliferation.
• Oxidative Stress Modulation : By influencing oxidative stress pathways, the compound can potentially protect cells from damage associated with inflammation and cancer.

Case Studies

A series of case studies have highlighted the efficacy of related compounds in clinical settings:

• Study on Antimicrobial Efficacy : A clinical trial tested a tetrahydropyrimidine derivative similar to the compound in patients with bacterial infections. Results indicated a significant reduction in infection rates compared to placebo controls.
• Cancer Cell Line Studies : Research involving various cancer cell lines demonstrated that treatment with this class of compounds led to increased apoptosis and reduced tumor growth in xenograft models .
• Inflammation Models : In vivo studies using animal models showed that the compound effectively reduced markers of inflammation in conditions such as arthritis and colitis .

Data Summary Table

Biological Activity	Observed Effects	Reference
Antimicrobial	Significant inhibition of Staphylococcus aureus and E. coli
Anticancer	Induction of apoptosis in cancer cell lines
Anti-inflammatory	Reduction of pro-inflammatory cytokines